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Compound of Interest

Compound Name: Primocarcin

Cat. No.: B14178731 Get Quote

An in-depth technical guide on the core aspects of Primocarcin for researchers, scientists, and

drug development professionals.

Abstract
Primocarcin, also known by its chemical name 5-acetamido-4-oxohex-5-enamide, is a natural

product with notable antitumor properties. This document provides a comprehensive overview

of the origin, biological activity, and known characteristics of Primocarcin. Due to the limited

availability of recent research, this guide synthesizes the foundational information from early

studies to serve as a resource for modern scientific exploration.

Origin and Discovery
Primocarcin is a metabolite produced by the lichen Cladonia leptoclada, a member of the

Cladoniaceae family. The name "Primocarcin" is derived from "primo" (first) and "carcin"

(cancer), reflecting its early identification as a potential antitumor agent[1].

Chemical Properties
The fundamental chemical properties of Primocarcin are summarized in the table below.
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Property Value

Chemical Formula C₈H₁₂N₂O₃

Molecular Weight 184.19 g/mol

IUPAC Name 5-acetamido-4-oxohex-5-enamide

Synonyms
Primocarcin, 5-(Acetylamino)-4-oxo-5-

hexenamide

Spectral Data
UV, IR spectra available (as per historical

literature)

Biological Activity
Primocarcin has demonstrated antitumor activity in preclinical models. Early studies

highlighted its efficacy against specific tumor cell lines.

Antitumor Activity
The primary biological activity reported for Primocarcin is its effect against certain cancers.

The available in vivo data is presented in the table below.

Tumor Model Dosing Range (mg/kg) Outcome

Ehrlich Ascites Carcinoma 20-200 T/C Ratio: 135-152

Crocker Sarcoma 180 Not Specified Active

T/C Ratio: A measure of antitumor efficacy, representing the median survival time of the treated

group divided by the median survival time of the control group, multiplied by 100. A T/C ratio >

125 is generally considered significant.

Toxicity
Initial toxicological assessments in murine models have been reported.
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Route of Administration LD₅₀ (mg/kg)

Intraperitoneal (mice) 50-60

Intravenous (mice) 300

Mechanism of Action and Signaling Pathways
Currently, there is no publicly available information detailing the specific mechanism of action or

the signaling pathways modulated by Primocarcin. The historical literature focuses on its

discovery and initial antitumor screening, but does not delve into its molecular targets or

cellular effects. This represents a significant knowledge gap and a potential area for future

research.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Primocarcin are not available in recently published literature. The original research articles

from the mid-20th century, which would contain these methodologies, are not readily accessible

through modern scientific databases.

Logical Relationships and Workflows
The logical flow from the natural source to the observed biological activity of Primocarcin can

be visualized as follows. This diagram illustrates the general process of natural product drug

discovery as it would have applied to Primocarcin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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